Cas no 1539-06-6 (4-Acetamido-3-nitrobenzoic acid)

1539-06-6 structure
Product Name:4-Acetamido-3-nitrobenzoic acid
CAS No:1539-06-6
Molecular Formula:C9H8N2O5
Molecular Weight:224.17022
MDL:MFCD00014703
CID:41551
PubChem ID:73758
4-Acetamido-3-nitrobenzoic acid Properties
Names and Identifiers
-
- 4-Acetamido-3-nitrobenzoic acid
- 3-nitro-4-acetamidobenzoic acid
- 3-Nitro-4-acetamino-benzoesaeure
- 4-Acetamino-3-nitrobenzoic acid
- 4-Acetylamino-3-nitro-benzoesaeure
- 4-acetylamino-3-nitro-benzoic acid
- 4-Acetylamino-3-nitrobenzoic acid
- IFLAB-BB F0848-0321
- RARECHEM AL BO 2003
- 4-(acetylamino)-3-nitro-benzoicaci
- 4-(ACETYLAMINO)-3-NITROBENZENECARBOXYLIC ACID
- 4-Acetamido-3-nitrobenzoic acid 97%
- 4-Acetamido-3-nitrobenzoic acid, 97+%
- 4-Acetamido-3-nitrobenzoic acid, 98+%
- 1539-06-6
- 4-acetamido-3-nitrobenzoicacid
- NS00025001
- 9N-715
- 4-Acetamido-3-nitrobenzoic acid, 97%
- SB79600
- 4-acetamido-3-nitro-benzoic acid
- 4-(Acetylamino)-3-nitrobenzoic acid
- CHEMBL111082
- NSC-190738
- AKOS002285072
- Q27273300
- 9W2250FZKC
- NSC190738
- BENZOIC ACID, 4-ACETAMIDO-3-NITRO-
- AE-641/01923060
- EINECS 216-265-2
- UNII-9W2250FZKC
- AC-7719
- J-009055
- COMPOUND A1
- MFCD00014703
- Oprea1_193610
- 4-Acetamido-3-nitro benzoic acid
- NSC 190738
- DTXSID3061766
- FT-0616684
- EN300-103539
- SCHEMBL3613079
- CS-0204510
- CBDivE_002615
- BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-
- 4-(Acetylamino)-3-nitrobenzoic acid #
- AM20030048
- DTXCID7034963
- DB-012138
- 4-Acetylamino-3-nitro-benzoic acid
- STL451544
- 4-ACETAMIDO-3-NITROBENZOIC ACID
- 4-ACETAMINO-3-NITROBENZOIC ACID
- 4-ACETYLAMINO-3-NITROBENZOIC ACID
-
- MDL: MFCD00014703
- InChIKey: BRQIMWBIZLRLSV-UHFFFAOYSA-N
- Inchi: 1S/C9H8N2O5/c1-5(12)10-7-3-2-6(9(13)14)4-8(7)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
- SMILES: CC(NC1=C([N+]([O-])=O)C=C(C(O)=O)C=C1)=O
- BRN: 2217819
Computed Properties
- Exact Mass: 224.04300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 224.043
- Heavy Atom Count: 16
- Complexity: 312
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 7
- Surface Charge: 0
- Topological Polar Surface Area: 112A^2
Experimental Properties
- LogP: 1.84760
- PSA: 112.22000
- Refractive Index: 1.5570 (estimate)
- Boiling Point: 365.56°C (rough estimate)
- Melting Point: 220-224 °C (lit.)
- Flash Point: 254.6 °C
- Color/Form: Powder.
- Solubility: Not determined
- Density: 1.4656 (rough estimate)
4-Acetamido-3-nitrobenzoic acid Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S26;S37/39
- Safety Instruction: S36/37-S37/39-S26
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H317
- Warning Statement: P280
- Storage Condition:Store at room temperature
- Risk Phrases: 43
- Signal Word:Warning
- TSCA:Yes
4-Acetamido-3-nitrobenzoic acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Acetamido-3-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003L2R-1g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 98% | 1g |
$7.00 | 2025-02-20 | |
A2B Chem LLC | AB66483-1g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 98% | 1g |
$7.00 | 2024-04-20 | |
Aaron | AR003LB3-1g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 98% | 1g |
$8.00 | 2025-01-22 | |
abcr | AB113246-1 g |
4-Acetamido-3-nitrobenzoic acid, 97%; . |
1539-06-6 | 97% | 1 g |
€80.10 | 2023-07-20 | |
Alichem | A019096432-100g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 97% | 100g |
322.42 USD | ||
Ambeed | A634752-1g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 98% | 1g |
$9.0 | 2025-02-28 | |
Apollo Scientific | OR345029-25g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 98+% | 25g |
£57.00 | 2025-02-19 | |
Chemenu | CM155865-100g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 97% | 100g |
$292 | ||
Crysdot LLC | CD12138542-25g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 97% | 25g |
$115 | 2024-07-23 | |
Enamine | EN300-103539-0.05g |
4-acetamido-3-nitrobenzoic acid |
1539-06-6 | 95% | 0.05g |
$83.0 | 2023-10-28 |
4-Acetamido-3-nitrobenzoic acid Suppliers
Shanghai Titan Scientific Co., Ltd.
(CAS:1539-06-6)
MR./MRS.:TAN SUO PING TAI
Phone:18365033617
Email:zhangsn@titansci.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:1539-06-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1539-06-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
4-Acetamido-3-nitrobenzoic acid Related Literature
-
1. 421. Some new benziminazole derivativesP. R. Thomas,G. J. Tyler J. Chem. Soc. 1957 2197
-
2. One-step synthesis and spectral study of some 1-methylbenzimidazoles, including use of a lanthanide shift reagentGwynn P. Ellis,Richard T. Jones J. Chem. Soc. Perkin Trans. 1 1974 903
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3. 404. Quinoxaline N-oxides. Part V. Further Bz-substituted derivativesJ. A. Silk J. Chem. Soc. 1956 2058
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1539-06-6)4-Acetamido-3-nitrobenzoic acid

Purity:99%/99%
Quantity:25g/100g
Price($):303.0/902.0